Cas no 88755-16-2 (Oxo(3,4,5-trimethoxyphenyl)acetic Acid)

• Product Name: Oxo(3,4,5-trimethoxyphenyl)acetic Acid
• CAS No: 88755-16-2
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• MDL: MFCD03844682
• CID: 710078
• PubChem ID: 11128397
• Update Time: 2025-09-28

Oxo(3,4,5-trimethoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,4,5-trimethoxy-a-oxo-
• 2-oxo-2-(3,4,5-trimethoxyphenyl)acetic acid
• OXO(3,4,5-TRIMETHOXYPHENYL)ACETIC ACID
• 3,4,5-Trimethoxybenzoylformic acid
• Benzeneacetic acid,3,4,5-trimethoxy-a-oxo
• 2-(3,4,5-Trimethoxyphenyl)-2-oxoacetic acid
• 3,4,5-Trimethoxyphenylglyoxylic acid
• 2-oxo-2-(3,4,5-trimethoxyphenyl) acetic acid
• UNII-THGZLD5D16
• N12931
• Glyoxylic acid, (3,4,5-trimethoxyphenyl)-
• 3,4,5-trimethoxyphenyl-2-oxoacetic acid
• EN300-1826617
• SS-4677
• 88755-16-2
• LADJHQSUVNTXES-UHFFFAOYSA-N
• CS-0150628
• 2-oxo-2-(3, 4, 5-trimethoxy phenyl) acetic acid
• MFCD03844682
• DTXSID70456257
• SCHEMBL907576
• THGZLD5D16
• AKOS025393557
• DB-182430
• Oxo(3,4,5-trimethoxyphenyl)acetic Acid

• MDL： MFCD03844682
• Inchi： 1S/C11H12O6/c1-15-7-4-6(9(12)11(13)14)5-8(16-2)10(7)17-3/h4-5H,1-3H3,(H,13,14)
• InChI Key： LADJHQSUVNTXES-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C(=O)O)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 240.06300
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-158 ºC
• Boiling Point: 397.2±42.0 °C at 760 mmHg
• Flash Point: 154.2±21.4 °C
• Solubility: Soluble (180 g/l) (25 º C),
• PSA: 82.06000
• LogP: 0.97970
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Oxo(3,4,5-trimethoxyphenyl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives